Cas no 97039-51-5 (1H-Isoindole-1-carboxamide,octahydro-)

• Product Name: 1H-Isoindole-1-carboxamide,octahydro-
• CAS No: 97039-51-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 800748
• PubChem ID: 13444048
• Update Time: 2025-04-19

1H-Isoindole-1-carboxamide,octahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1-carboxamide,octahydro-
• 1H-Isoindole-1-carboxamide,octahydro-(9CI)
• 97039-51-5
• Octahydro-1H-isoindole-1-carboxamide
• SCHEMBL7415001

• Inchi： 1S/C9H16N2O/c10-9(12)8-7-4-2-1-3-6(7)5-11-8/h6-8,11H,1-5H2,(H2,10,12)
• InChI Key： SKJLHEBKXBAPNI-UHFFFAOYSA-N
• SMILES： O=C(C1C2CCCCC2CN1)N

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų